Cas no 106157-82-8 (1-(2-aminopyrimidin-4-yl)ethan-1-one)

1-(2-Aminopyrimidin-4-yl)ethan-1-one is a pyrimidine derivative featuring both an amino group and a ketone functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework is particularly valuable for constructing heterocyclic compounds, such as kinase inhibitors and other biologically active molecules. The presence of the 2-aminopyrimidine moiety enhances its utility in medicinal chemistry, where it serves as a key scaffold for drug discovery. The compound exhibits good stability and reactivity, allowing for selective modifications under controlled conditions. Its well-defined chemical properties make it suitable for use in research and industrial-scale synthesis, particularly in the development of targeted therapeutics.

1-(2-aminopyrimidin-4-yl)ethan-1-one structure

106157-82-8 structure

Product Name:1-(2-aminopyrimidin-4-yl)ethan-1-one

CAS No:106157-82-8

MF:C₆H₇N₃O

MW:137.139280557632

MDL:MFCD09263814

CID:127021

PubChem ID:13582270

Update Time:2025-10-28

1-(2-aminopyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-Aminopyrimidin-4-yl)ethanone
- 1-(2-amino-4-pyrimidinyl)Ethanone
- Ethanone,1-(2-amino-4-pyrimidinyl)-
- 1-(2-amino-pyrimidin-4-yl)-ethanone
- 1-(2-azanylpyrimidin-4-yl)ethanone
- 4-ACETYL-2-AMINOPYRIMIDINE
- AGN-PC-00N5TY
- SBB065689
- SureCN882674
- 2-AMino-4-acetylpyriMidine
- Ethanone, 1-(2-amino-4-pyrimidinyl)- (9CI)
- 1-(2-AMINOPYRIMIDIN-4-YL)ETHAN-1-ONE
- 1-(2-Aminopyrimidin-4-yl)-ethanone
- Ethanone, 1-(2-amino-4-pyrimidinyl)-
- XDKSEDDZHXZRKQ-UHFFFAOYSA-N
- PB23634
- AK143563
- CS-
- A801391
- MFCD09263814
- FT-0657933
- TS-01768
- SY112748
- CS-0031410
- 106157-82-8
- DTXSID40544317
- SCHEMBL882674
- EN300-2985684
- AKOS006330499
- Z1198219112
- AMY19116
- 4-acetyl2-aminopyrimidine
- DB-059453
- 1-(2-aminopyrimidin-4-yl)ethan-1-one
- MDL： MFCD09263814
- Inchi： 1S/C6H7N3O/c1-4(10)5-2-3-8-6(7)9-5/h2-3H,1H3,(H2,7,8,9)
- InChI Key： XDKSEDDZHXZRKQ-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CN=C(N)N=1

Computed Properties

Exact Mass: 137.05901
Monoisotopic Mass: 137.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.9
XLogP3: -0.1

Experimental Properties

PSA: 68.87

1-(2-aminopyrimidin-4-yl)ethan-1-one Pricemore >>

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TRC	A065605-50mg	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8		50mg	$ 115.00	2022-06-08
TRC	A065605-100mg	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8		100mg	$ 190.00	2022-06-08
TRC	A065605-250mg	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8		250mg	$ 375.00	2022-06-08
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E69940-100mg	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8	95%	100mg	¥136.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E69940-250mg	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8	95%	250mg	¥238.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E69940-1g	1-(2-Aminopyrimidin-4-yl)ethanone	106157-82-8	95%	1g	¥577.0	2023-09-07
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